20-Dehydro Cholesterol 3-Acetate
20-Dehydro Cholesterol 3-Acetate
Brand Name:
Vulcanchem
CAS No.:
54548-85-5
VCID:
VC0131984
InChI:
InChI=1S/C29H46O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h9-10,19,23-27H,7-8,11-18H2,1-6H3/b20-9-/t23-,24+,25-,26+,27+,28+,29-/m1/s1
SMILES:
CC(C)CCC=C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C₂₉H₄₆O₂
Molecular Weight:
426.67
20-Dehydro Cholesterol 3-Acetate
CAS No.: 54548-85-5
Reference Standards
VCID: VC0131984
Molecular Formula: C₂₉H₄₆O₂
Molecular Weight: 426.67
CAS No. | 54548-85-5 |
---|---|
Product Name | 20-Dehydro Cholesterol 3-Acetate |
Molecular Formula | C₂₉H₄₆O₂ |
Molecular Weight | 426.67 |
IUPAC Name | [(3R,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(Z)-6-methylhept-2-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C29H46O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h9-10,19,23-27H,7-8,11-18H2,1-6H3/b20-9-/t23-,24+,25-,26+,27+,28+,29-/m1/s1 |
SMILES | CC(C)CCC=C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
Synonyms | (3β,20E)-Cholesta-5,20(22)-dien-3-ol 3-Acetate; Cholesta-5,20(22)-dien-3β-ol Acetate; |
PubChem Compound | 71315304 |
Last Modified | Nov 11 2021 |
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